Cas no 114260-18-3 (1H-Indole,2,3,3a,7a-tetrahydro-)
114260-18-3 structure
Product Name:1H-Indole,2,3,3a,7a-tetrahydro-
CAS No:114260-18-3
MF:C8H13N
MW:123.195522069931
CID:106226
PubChem ID:53773620
Update Time:2025-04-18
1H-Indole,2,3,3a,7a-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,2,3,3a,7a-tetrahydro-
- 1H-Indole,2,3,3a,7a-tetrahydro-(9CI)
- 114260-18-3
- AKOS006359677
- 2,3,3a,6,7,7a-hexahydro-1H-indole
-
- Inchi: 1S/C8H13N/c1-2-4-8-7(3-1)5-6-9-8/h1,3,7-9H,2,4-6H2
- InChI Key: VXGYCHXQBPKXBH-UHFFFAOYSA-N
- SMILES: N1CCC2C=CCCC12
Computed Properties
- Exact Mass: 121.08923
- Monoisotopic Mass: 123.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
1H-Indole,2,3,3a,7a-tetrahydro- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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